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Introduction

A-966492 is a potent, orally bioavailable small molecule inhibitor of Poly(ADP-ribose)
polymerase (PARP) enzymes, specifically targeting PARP-1 and PARP-2.[1][2][3][4] These
enzymes are critical components of the DNA damage response (DDR) pathway, playing a key
role in the repair of single-strand DNA breaks (SSBs). By inhibiting PARP, A-966492 disrupts
the repair of SSBs, which can lead to the formation of cytotoxic double-strand breaks (DSBSs)
during DNA replication. This mechanism of action forms the basis of its anti-tumor activity,
particularly in cancers with deficiencies in homologous recombination repair (HRR), such as
those with BRCA1/2 mutations. This technical guide provides a comprehensive overview of the
preclinical efficacy of A-966492 in various animal models, detailing its potency, in vivo activity,
and the experimental protocols utilized in these seminal studies.

Core Efficacy Data

The preclinical development of A-966492 has demonstrated its significant potential as an anti-
cancer agent, both as a monotherapy and in combination with DNA-damaging agents.
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In Vitro Potency

A-966492 exhibits high potency against its target enzymes, PARP-1 and PARP-2. The
inhibitory activity has been quantified through enzymatic and cell-based assays.

Parameter Value EnzymelCell Line Reference
Ki (Inhibition

1nM PARP-1 [11[21[31[4]
Constant)
1.5nM PARP-2 [11[31[4]

EC50 (Half maximal
effective 1nM C41 Whole Cell Assay  [1][2]

concentration)

In Vivo Efficacy in Murine Models

The anti-tumor effects of A-966492 have been evaluated in syngeneic and xenograft mouse
models, demonstrating significant tumor growth inhibition.

B16F10 Murine Melanoma Model (in combination with Temozolomide - TMZ)

] ] Tumor Growth
Treatment Group Dosing Regimen . Reference
Inhibition (%)

Specific dosing to be Dose-dependent
A-966492 + TMZ detailed in primary enhancement of TMZ [1][2]
literature efficacy

MX-1 Human Breast Cancer Xenograft Model (BRCA1-deficient)
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] ] Tumor Growth
Treatment Group Dosing Regimen L Reference
Inhibition (%)

A-966492
100 mg/kg/day 46
(monotherapy)
A-966492
200 mg/kg/day 92
(monotherapy)
Specific dosing to be Significant
A-966492 + o
] detailed in primary enhancement of [2]
Carboplatin ] ) )
literature carboplatin efficacy
Pharmacokinetics

A-966492 has shown favorable pharmacokinetic properties across multiple species, a critical
factor for its development as an oral therapeutic.

Oral Bioavailability

Species (%) Half-life (hours) Reference
Sprague-Dawley Rats  34-72 1.7-1.9 [1]
Beagle Dogs 34-72 1.7-1.9 [1]
Cynomolgus Monkeys  34-72 1.7-1.9 [1]

Signaling Pathway and Mechanism of Action

A-966492's primary mechanism of action is the inhibition of PARP1 and PARP2, which are
central to the Base Excision Repair (BER) pathway for single-strand DNA breaks.
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B16F10 In Vivo Efficacy Workflow

Start Culture B16F10 Subcutaneous Tumor Growth Randomization into Oral Administration of Endpoint Analysis: End
Melanoma Cells Implantation in Mice Monitoring Treatment Groups A-966492 +/- TMZ Tumor Measurement
MX-1 Xenograft Efficacy Workflow
em Propagate MX-1 Subcutaneous Tumor Growth Randomization into Oral Administration of Endpoint Analysis: -
Breast Cancer Cells Implantation in SCID Mice Monitoring Treatment Groups A-966492 +/- Carboplatin Tumor Measurement
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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